Cas no 62090-19-1 (Propanedinitrile, [3-amino-3-(4-methylphenyl)-2-propenylidene]-)

• Product Name: Propanedinitrile, [3-amino-3-(4-methylphenyl)-2-propenylidene]-
• CAS No: 62090-19-1
• MF: C₁₃H₁₁N₃
• MW: 209.246542215347
• CID: 458556
• PubChem ID: 71390088
• Update Time: 2025-04-19

Propanedinitrile, [3-amino-3-(4-methylphenyl)-2-propenylidene]- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile, [3-amino-3-(4-methylphenyl)-2-propenylidene]-
• 2-[3-amino-3-(4-methylphenyl)prop-2-enylidene]propanedinitrile
• [3-Amino-3-(4-methylphenyl)prop-2-en-1-ylidene]propanedinitrile
• 62090-19-1
• DTXSID00812024

• Inchi： 1S/C13H11N3/c1-10-2-5-12(6-3-10)13(16)7-4-11(8-14)9-15/h2-7H,16H2,1H3
• InChI Key： YJQZOSYGKDJRPS-UHFFFAOYSA-N
• SMILES： NC(=C/C=C(\C#N)/C#N)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 209.09543
• Monoisotopic Mass: 209.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 73.6Ų

Experimental Properties

• PSA: 73.6